Cas no 1508773-43-0 (methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate
• CAS No: 1508773-43-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6064049
• PubChem ID: 82662089
• Update Time: 2025-07-22

methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-2-methyl-β-oxobenzenepropanoate
• methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate
• 1508773-43-0
• EN300-1859078

• Inchi： 1S/C12H14O4/c1-8-6-9(15-2)4-5-10(8)11(13)7-12(14)16-3/h4-6H,7H2,1-3H3
• InChI Key： SGNXSFZWTSCZRX-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC)=O)=CC=C(OC)C=C1C

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.9±27.0 °C(Predicted)
• pka: 10.47±0.48(Predicted)

Additional information on methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate

Professional Introduction to Methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate (CAS No. 1508773-43-0)

Methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate, identified by its CAS number 1508773-43-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical intermediates.

The molecular formula of methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate reflects its complex aromatic and ester functionalities. The presence of a methoxy group at the para position relative to a methyl group on the phenyl ring contributes to its distinct electronic properties, making it a valuable scaffold for synthetic chemists. The ester moiety, specifically the propanoate group, further enhances its reactivity, enabling diverse chemical transformations that are pivotal in drug discovery processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of bioactive molecules derived from aromatic heterocycles. The structural motif of methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate aligns well with this trend, as it incorporates elements known to interact favorably with biological targets. Specifically, the methoxy-substituted phenyl ring can serve as a hydrogen bond acceptor, while the ester group can engage in hydrophobic interactions, both of which are critical for achieving high binding affinity in drug design.

One of the most compelling aspects of methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate is its potential role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the ester position have been explored to modulate metabolic stability and bioavailability, while alterations around the phenyl ring have been investigated for their impact on receptor binding profiles.

The synthesis of methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate typically involves multi-step organic reactions that highlight the compound's synthetic versatility. Common methodologies include Friedel-Crafts alkylation followed by esterification, or direct functionalization of pre-formed phenyl derivatives. These synthetic routes not only showcase the compound's utility but also demonstrate the broader capabilities of modern organic chemistry in constructing complex molecular architectures.

Recent advancements in computational chemistry have further accelerated the exploration of methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate. Molecular modeling studies have provided insights into its interactions with various biological targets, aiding in the rational design of novel drug candidates. These simulations have revealed that subtle changes in its structure can significantly alter its binding affinity and selectivity, underscoring the importance of precision in medicinal chemistry.

The compound's potential extends beyond pharmaceutical applications. In agrochemical research, derivatives of methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate have been investigated for their herbicidal and pesticidal properties. The unique combination of functional groups makes it an attractive candidate for designing environmentally friendly agrochemicals that target specific metabolic pathways in pests while minimizing ecological impact.

In conclusion, methyl 3-(4-methoxy-2-methylphenyl)-3-oxopropanoate (CAS No. 1508773-43-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural complexity and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this molecule, its significance in advancing chemical and biomedical sciences is poised to grow even further.